Cas no 269726-95-6 (Fmoc-(R)-3-Amino-5-hexenoic acid)

• Product Name: Fmoc-(R)-3-Amino-5-hexenoic acid
• CAS No: 269726-95-6
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD01860991
• CID: 253509
• PubChem ID: 7009853
• Update Time: 2025-05-22

Fmoc-(R)-3-Amino-5-hexenoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-(R)-3-Amino-5-hexenoic acid
• 5-Hexenoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (3R)-
• Fmoc-D-beta-homoallylglycine
• Fmoc-D-β-HoGly(Allyl)-OH
• (3R)-3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-hexenoicacid
• 5-Hexenoic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(3R)
• FMOC-D-ALGLY-(C*CH2)OH
• Fmoc-D-b-HoGly(allyl)-OH
• N-(9-FLUORENYLMETHOXYCARBONYL)-(R)-3-AMINO-5-HEXENOIC ACID
• RARECHEM AK PT F010
• D82245
• FT-0774462
• PS-12329
• (R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)hex-5-enoicacid
• EN300-7222997
• 269726-95-6
• (R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)hex-5-enoic acid
• DTXSID801169946
• CS-0158036
• (3R)-3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-hexenoic acid
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)hex-5-enoic Acid
• AKOS015948739
• MFCD01860991
• AC-22134
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoic acid
• SCHEMBL25177959
• (3R)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hex-5-enoic acid

• MDL： MFCD01860991
• Inchi： 1S/C21H21NO4/c1-2-7-14(12-20(23)24)22-21(25)26-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h2-6,8-11,14,19H,1,7,12-13H2,(H,22,25)(H,23,24)/t14-/m1/s1
• InChI Key： SVCMPCVPSYAVJO-CQSZACIVSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 351.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 576.6°C at 760 mmHg
• Flash Point: 302.5°C
• Refractive Index: 1.594
• Solubility: Insuluble (9.5E-3 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 4.33540

Fmoc-(R)-3-Amino-5-hexenoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-(R)-3-Amino-5-hexenoic acid

Comprehensive Overview of Fmoc-(R)-3-Amino-5-hexenoic acid (CAS No. 269726-95-6)

Fmoc-(R)-3-Amino-5-hexenoic acid (CAS No. 269726-95-6) is a specialized amino acid derivative widely utilized in peptide synthesis, drug discovery, and bioconjugation. This compound features an Fmoc-protected amine group and a hexenoic acid backbone, making it a versatile building block for solid-phase peptide synthesis (SPPS). Its unique chiral center and unsaturated side chain offer distinct advantages in designing bioactive peptides and small-molecule therapeutics. Researchers increasingly focus on this compound due to its role in targeted drug delivery and protein engineering, aligning with trends in precision medicine and biologics development.

The growing demand for Fmoc-(R)-3-Amino-5-hexenoic acid is driven by its compatibility with automated peptide synthesizers and its ability to introduce site-specific modifications. Its CAS No. 269726-95-6 is frequently searched in databases like PubChem and SciFinder, reflecting its importance in academic research and pharmaceutical R&D. A key advantage lies in its orthogonal protection strategy, which enables sequential multi-step syntheses without side reactions. Recent studies highlight its use in fluorescent probes and linker molecules for antibody-drug conjugates (ADCs), a hot topic in cancer therapy.

From a synthetic chemistry perspective, Fmoc-(R)-3-Amino-5-hexenoic acid exhibits excellent stereochemical purity, critical for enantioselective catalysis and asymmetric synthesis. Its hexenoic acid moiety allows click chemistry applications, such as thiol-ene reactions, which are pivotal in biomaterial functionalization. Users often inquire about its solubility profiles (e.g., in DMF or dichloromethane) and storage conditions to ensure optimal performance in N-terminal modifications.

The compound’s relevance extends to neuroscience research, where it serves as a precursor for neuroactive peptide analogs. Searches for "Fmoc amino acids for peptide synthesis" or "CAS 269726-95-6 applications" reveal strong interest in its structure-activity relationships (SAR). Innovations like microwave-assisted synthesis further enhance its utility, reducing reaction times while maintaining high yields and low racemization rates.

Quality control of Fmoc-(R)-3-Amino-5-hexenoic acid involves rigorous HPLC analysis and mass spectrometry to verify purity (>98%) and chiral integrity. Suppliers often emphasize its GMP-grade availability for preclinical studies, addressing the demand for scalable peptide APIs. The compound’s MSDS data and handling guidelines are also frequently queried, underscoring the need for safe laboratory practices.

In summary, Fmoc-(R)-3-Amino-5-hexenoic acid (CAS No. 269726-95-6) bridges organic chemistry and biotechnology, with applications spanning from peptide vaccines to smart biomaterials. Its alignment with green chemistry principles (e.g., atom economy) and compatibility with high-throughput screening platforms position it as a cornerstone in modern drug design pipelines.